Cas no 2169128-08-7 (2-(4-tert-butylcyclohexyl)propane-1,3-diol)
2-(4-tert-butylcyclohexyl)propane-1,3-diol Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-tert-butylcyclohexyl)propane-1,3-diol
- 2169128-08-7
- EN300-1459178
-
- Inchi: 1S/C13H26O2/c1-13(2,3)12-6-4-10(5-7-12)11(8-14)9-15/h10-12,14-15H,4-9H2,1-3H3
- InChI Key: UZSKJBGDIYOYLD-UHFFFAOYSA-N
- SMILES: OCC(CO)C1CCC(C(C)(C)C)CC1
Computed Properties
- Exact Mass: 214.193280068g/mol
- Monoisotopic Mass: 214.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 40.5Ų
2-(4-tert-butylcyclohexyl)propane-1,3-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1459178-0.05g |
2-(4-tert-butylcyclohexyl)propane-1,3-diol |
2169128-08-7 | 0.05g |
$612.0 | 2023-06-06 | ||
| Enamine | EN300-1459178-0.1g |
2-(4-tert-butylcyclohexyl)propane-1,3-diol |
2169128-08-7 | 0.1g |
$640.0 | 2023-06-06 | ||
| Enamine | EN300-1459178-0.25g |
2-(4-tert-butylcyclohexyl)propane-1,3-diol |
2169128-08-7 | 0.25g |
$670.0 | 2023-06-06 | ||
| Enamine | EN300-1459178-0.5g |
2-(4-tert-butylcyclohexyl)propane-1,3-diol |
2169128-08-7 | 0.5g |
$699.0 | 2023-06-06 | ||
| Enamine | EN300-1459178-1.0g |
2-(4-tert-butylcyclohexyl)propane-1,3-diol |
2169128-08-7 | 1g |
$728.0 | 2023-06-06 | ||
| Enamine | EN300-1459178-2.5g |
2-(4-tert-butylcyclohexyl)propane-1,3-diol |
2169128-08-7 | 2.5g |
$1428.0 | 2023-06-06 | ||
| Enamine | EN300-1459178-5.0g |
2-(4-tert-butylcyclohexyl)propane-1,3-diol |
2169128-08-7 | 5g |
$2110.0 | 2023-06-06 | ||
| Enamine | EN300-1459178-10.0g |
2-(4-tert-butylcyclohexyl)propane-1,3-diol |
2169128-08-7 | 10g |
$3131.0 | 2023-06-06 | ||
| Enamine | EN300-1459178-50mg |
2-(4-tert-butylcyclohexyl)propane-1,3-diol |
2169128-08-7 | 50mg |
$612.0 | 2023-09-29 | ||
| Enamine | EN300-1459178-100mg |
2-(4-tert-butylcyclohexyl)propane-1,3-diol |
2169128-08-7 | 100mg |
$640.0 | 2023-09-29 |
2-(4-tert-butylcyclohexyl)propane-1,3-diol Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on 2-(4-tert-butylcyclohexyl)propane-1,3-diol
Recent Advances in the Application of 2-(4-tert-butylcyclohexyl)propane-1,3-diol (CAS: 2169128-08-7) in Chemical Biology and Pharmaceutical Research
The compound 2-(4-tert-butylcyclohexyl)propane-1,3-diol (CAS: 2169128-08-7) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This bifunctional diol, characterized by its unique sterically hindered cyclohexyl moiety, has demonstrated remarkable potential in various applications ranging from drug delivery systems to chiral auxiliary applications in asymmetric synthesis. Recent studies have particularly focused on its role as a building block for novel pharmaceutical intermediates and its utility in enhancing drug solubility and bioavailability.
A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00562) investigated the use of 2-(4-tert-butylcyclohexyl)propane-1,3-diol as a key structural component in the development of prodrugs for poorly water-soluble therapeutics. The research team demonstrated that conjugation of this diol to various anticancer agents resulted in significantly improved aqueous solubility (up to 15-fold increase) while maintaining or even enhancing cellular uptake. The bulky tert-butyl group was found to play a crucial role in preventing premature hydrolysis of the prodrug linkage in plasma, while allowing for efficient intracellular activation.
In the field of material science for drug delivery, a recent breakthrough was reported in Advanced Materials (2023, 35, 2209143) where researchers utilized 2169128-08-7 as a core structure for developing novel amphiphilic polymers. These polymers self-assembled into micellar structures with exceptional stability (critical micelle concentration below 1 μM) and high drug loading capacity (up to 25% w/w). The unique spatial arrangement of the diol's hydroxyl groups, combined with the hydrophobic tert-butylcyclohexyl moiety, created an optimal balance for both drug encapsulation and controlled release properties.
From a synthetic chemistry perspective, several 2023 publications have highlighted the compound's utility as a chiral auxiliary. A notable example appeared in Organic Letters (DOI: 10.1021/acs.orglett.3c02041), where researchers achieved unprecedented enantioselectivity (up to 99% ee) in asymmetric aldol reactions using derivatives of 2-(4-tert-butylcyclohexyl)propane-1,3-diol as chiral controllers. The rigid cyclohexyl scaffold was found to provide excellent stereocontrol, while the hydroxyl groups facilitated catalyst-substrate interactions through hydrogen bonding networks.
Recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2023, 142, 105418) have provided important safety data for this compound. Acute toxicity studies in rodent models showed favorable safety profiles (LD50 > 2000 mg/kg), while 28-day repeated dose toxicity studies revealed no significant adverse effects at pharmacologically relevant doses. These findings support the potential for clinical translation of formulations incorporating 2169128-08-7.
Looking forward, several pharmaceutical companies have included derivatives of 2-(4-tert-butylcyclohexyl)propane-1,3-diol in their preclinical pipelines. Patent activity in this area has increased significantly in 2023, with applications covering novel synthetic routes (WO2023187654), formulation technologies (US20230263721), and therapeutic applications (EP4252852). The compound's versatility continues to attract attention across multiple therapeutic areas, including oncology, infectious diseases, and central nervous system disorders.
In conclusion, the growing body of research on 2-(4-tert-butylcyclohexyl)propane-1,3-diol (2169128-08-7) demonstrates its multifaceted potential in pharmaceutical development. Its unique structural features offer solutions to several key challenges in drug development, from solubility enhancement to stereochemical control. As research progresses, we anticipate seeing clinical candidates incorporating this scaffold entering phase I trials within the next 2-3 years.
2169128-08-7 (2-(4-tert-butylcyclohexyl)propane-1,3-diol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)